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Compound of Interest

Compound Name: Terbium(III) nitrate pentahydrate

Cat. No.: B1591407 Get Quote

Terbium Nitrate Pentahydrate: Chemical Identity
and Properties
This technical guide provides essential information regarding the chemical formula and CAS

number for terbium nitrate pentahydrate, a compound of significant interest to researchers and

scientists in various fields, including materials science and drug development.

Chemical Identification
Terbium (III) nitrate pentahydrate is a water-soluble crystalline compound that serves as a key

source of terbium for applications compatible with nitrates and lower pH conditions.[1] Its

chemical identity is defined by a specific molecular formula and a unique CAS number for

precise tracking and safety management.
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Identifier Value

Chemical Name Terbium(III) nitrate pentahydrate

Chemical Formula Tb(NO₃)₃ · 5H₂O

CAS Number 57584-27-7[1][2][3][4]

Molecular Weight 435.02 g/mol [2][3][5]

EC Number 233-138-7[1]

Synonyms
Terbium trinitrate pentahydrate, Terbium(3+)

nitrate pentahydrate[3][4]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the compound and its primary

identifiers.
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Caption: Relationship between the compound and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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